Cas no 50606-35-4 (3,4,5-Trimethoxybenzoylacetonitrile)

• Product Name: 3,4,5-Trimethoxybenzoylacetonitrile
• CAS No: 50606-35-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD02260785
• CID: 365959
• PubChem ID: 18507691
• Update Time: 2025-06-11

3,4,5-Trimethoxybenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3,4,5-trimethoxy-b-oxo-
• 3,4,5-Trimethoxybenzoylacetonitrile
• 3-oxo-3-(3,4,5-trimethoxyphenyl)propanenitrile
• (3,4,5-Trimethoxybenzoyl)acetonitrile
• 3-(3',4',5'-trimethoxyphenyl)-3-oxopropanenitrile
• 3-Oxo-3-(3,4,5-trimethoxy-phenyl)-propionitril
• 3-oxo-3-(3,4,5-trimethoxy-phenyl)-propionitrile
• 3-Oxo-3-(3,4,5-trimethoxy-phenyl)-propionsaeure-nitril
• A7505
• DTXSID00594277
• AKOS000174214
• 2-OXO-2-(3,4,5-TRIMETHOXYPHENYL)ETHYL CYANIDE
• GFEMIDXDJDTTKQ-UHFFFAOYSA-N
• FT-0604170
• SCHEMBL6440815
• MFCD02260785
• 50606-35-4

• MDL： MFCD02260785
• Inchi： 1S/C12H13NO4/c1-15-10-6-8(9(14)4-5-13)7-11(16-2)12(10)17-3/h6-7H,4H2,1-3H3
• InChI Key： GFEMIDXDJDTTKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(CC#N)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.159
• Boiling Point: 397.1°C at 760 mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.511
• PSA: 68.55000
• LogP: 1.80878

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,4,5-Trimethoxybenzoylacetonitrile

Comprehensive Overview of 3,4,5-Trimethoxybenzoylacetonitrile (CAS No. 50606-35-4): Properties, Applications, and Industry Insights

3,4,5-Trimethoxybenzoylacetonitrile (CAS No. 50606-35-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This trimethoxy-substituted benzoylacetonitrile derivative has garnered significant attention due to its unique structural features, which enable it to serve as a key intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₃NO₄, reflects a balanced combination of aromatic and nitrile functionalities, making it a valuable building block for researchers and industries alike.

In recent years, the demand for high-purity 3,4,5-Trimethoxybenzoylacetonitrile has surged, driven by its role in the development of novel drug candidates and advanced materials. A trending topic in scientific forums revolves around its potential as a precursor for anticancer agents and central nervous system (CNS) therapeutics. Researchers are particularly intrigued by its ability to modulate biological pathways, a subject frequently searched in academic databases like PubMed and SciFinder. Additionally, its eco-friendly synthesis routes align with the global push for sustainable chemistry, a hot-button issue in 2024.

The compound's physical and chemical properties further underscore its utility. With a molecular weight of 235.24 g/mol, 3,4,5-Trimethoxybenzoylacetonitrile typically appears as a white to off-white crystalline powder. Its solubility profile—moderate in polar organic solvents like ethanol and acetone but low in water—makes it ideal for controlled reactions. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a critical factor for pharmaceutical-grade applications. These attributes are often queried in search engines by quality control professionals and synthetic chemists.

From an industrial perspective, 50606-35-4 is frequently utilized in the synthesis of flavonoids and alkaloid analogs, compounds with broad biological activities. A growing niche application includes its use in OLED materials, where its electron-withdrawing nitrile group enhances charge transport efficiency. This intersection of chemistry and electronics has sparked discussions on platforms like ResearchGate, with users searching for terms like "nitrile-based semiconductors" or "benzoylacetonitrile derivatives in optoelectronics."

Regulatory and safety aspects of 3,4,5-Trimethoxybenzoylacetonitrile are also a focal point. While not classified as hazardous under major chemical inventories, proper handling protocols—such as using PPE and working in ventilated areas—are emphasized in SDS documents. Sustainability-conscious manufacturers increasingly seek green alternatives to traditional synthesis methods, reflecting broader trends in the chemical industry. Keywords like "biocatalytic synthesis of trimethoxybenzoylacetonitrile" have seen a 30% year-on-year increase in search volume, per Google Trends data.

In conclusion, 3,4,5-Trimethoxybenzoylacetonitrile (CAS No. 50606-35-4) stands at the crossroads of innovation and practicality. Its multifaceted applications—from life sciences to advanced materials—coupled with evolving synthesis technologies, position it as a compound of enduring relevance. As research continues to uncover new potentials, this trimethoxy-functionalized nitrile will likely remain a staple in laboratories and industries worldwide.